Cas no 37692-14-1 (Benzenesulfenyl chloride, 3-nitro-)
37692-14-1 structure
Product Name:Benzenesulfenyl chloride, 3-nitro-
CAS No:37692-14-1
MF:C6H4ClNO2S
MW:189.619459152222
CID:1485643
PubChem ID:15620686
Update Time:2025-04-21
Benzenesulfenyl chloride, 3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfenyl chloride, 3-nitro-
- (3-nitrophenyl) thiohypochlorite
- 3-nitrobenzenesulfenyl chloride
- m-nitrobenzenesulfenyl chloride
- thiohypochlorous acid (3-nitrophenyl) ester
- GBIYAVWBYTZRNJ-UHFFFAOYSA-N
- 1-(Chlorosulfanyl)-3-nitrobenzene
- SCHEMBL8574142
- DTXSID70575896
- 37692-14-1
-
- Inchi: 1S/C6H4ClNO2S/c7-11-6-3-1-2-5(4-6)8(9)10/h1-4H
- InChI Key: GBIYAVWBYTZRNJ-UHFFFAOYSA-N
- SMILES: ClSC1=CC=CC(=C1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 188.96522
- Monoisotopic Mass: 188.9651272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 43.14
Benzenesulfenyl chloride, 3-nitro- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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